Cas no 1097-51-4 (16a,17a-Epoxyprogesterone)

16a,17a-Epoxyprogesterone Properties

Names and Identifiers

• 16-17A-Epoxyprogesterone
• 16,17a-Epoxyprogesterone
• 4-alpha-Pregnen-16-alpha,17-alpha-epoxy-3,20-dione
• 16,17-Epoxyprogesterone
• 16a,17a-Epoxyprogesterone
• 16ALPHA,17ALPHA-EPOXYPROGESTERONE
• 16α,17α-Epoxyprogesterone
• 16,17-a-Epoxyprogesterone
• 16a,17a-Epoxy-4-Pregnen-3,20-Dione
• 16a,17a-Epoxyprogest
• 16alpha,17-Epoxyprogesterone
• 16α,17α-Epoxy-4-pregnen-3,20-dione
• EPOXY PROGESTERONE
• W-oxide
• ZK-5197
• Albright oxide
• Wolfowitz oxide
• 16,17a-Epoxy-progesgerone
• 16,17-alpha-Epoxyprogesterone
• F2DR02G069
• EINECS 214-147-5
• 1097-51-4
• W-108705
• A-epoxyprogesterone
• 16.ALPHA.,17.ALPHA.-EPOXY-4-PREGNENE-3,20-DIONE
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16-alpha)-
• (8R,10R,13S,16R,17S)-17-Acetyl-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-20-oxa-cyclopropa[16,17]cyclopenta[a]phenanthren-3-one
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16alpha)-
• CS-0145392
• D70987
• DTXSID501318792
• AKOS005622696
• PROGESTERONE, 16.ALPHA.,17-EPOXY-
• Q27115861
• 16alpha,17alpha-Epoxyprogesterone, ~98%
• NS00042054
• (1R,2S,4R,6S,7S,10S,11R)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.0,.0,.0,octadec-15-en-14-one
• 16.ALPHA.,17-EPOXYPREGN-4-ENE-3,20-DIONE
• BDBM50407978
• Pregn-4-ene-3, 16,17-epoxy-, (16.alpha.)-
• (1R,2S,4R,6S,7S,10S,11R)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-15-en-14-one
• 16.ALPHA.,17.ALPHA.-EPOXYPROGESTERONE
• 16.ALPHA.,17.ALPHA.-OXIDOPROGESTERONE
• NSC-18315
• CHEMBL2112759
• MFCD00055948
• NSC 18315
• 16alpha,17-epoxy-4-pregnene-3,20-dione
• A927380
• 16.ALPHA.,17.ALPHA.-OXIDOPREGN-4-ENE-3,20-DIONE
• PREGN-4-ENE-3,20-DIONE, 16.ALPHA.,17-EPOXY-
• SCHEMBL4539514
• DS-12125
• 16.ALPHA.,17-EPOXYPROGESTERONE
• 16alpha,17-Epoxypregn-4-ene-3,20-dione
• NSC18315
• Pregn-4-ene-3,20-dione, 16-alpha,17-epoxy-
• UNII-F2DR02G069
• A,17
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16a)-
• 16-alpha,17-Epoxypregn-4-ene-3,20-dione
• (6aR,6bS,8aS,8bS,9aR,10aS,10bR)-8b-acetyl-6a,8a-dimethyl-5,6,6a,6b,7,8,8a,8b,9a,10,10a,10b-dodecahydro-1H-naphtho[2',1':4,5]indeno[1,2-b]oxiren-4(2H)-one
• CHEBI:34167
• 16 alpha ,17 alpha -Epoxyprogesterone
• 16alpha,17alpha-Epoxy-4-pregnen-3,20-dione
• 16
• 16?,17?-EPOXYPROGESTERONE
• HY-N3994
• 16a,17a-epoxyprogesterone
• STK801869
• 16alpha,17-Epoxypregn-4-ene-3,20-dione; 16alpha,17alpha-Epoxy-4-pregnene-3,20-dione; 16alpha,17-Epoxyprogesterone; 16alpha,17alpha-Oxidopregn-4-ene-3,20-dione; 16alpha,17alpha-Oxidoprogesterone; NSC 18315
• 16alpha,17alpha-Epoxyprogesterone
• 16I+/-,17I+/--Epoxyprogesterone
• BBL030013
• (16alpha)-16,17-epoxypregn-4-ene-3,20-dione
• 16a,17a-Epoxy-4-pregnen-3,20-dione
• 16,17-EPOXYPROGESTERONE
• +Expand

• MDL： MFCD00055948
• InChIKey： LHNVKVKZPHUYQO-SRWWVFQWSA-N
• Inchi： 1S/C21H28O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h10,15-18H,4-9,11H2,1-3H3/t15-,16+,17+,18-,19+,20+,21-/m1/s1
• SMILES： O1[C@]2([H])C([H])([H])[C@@]3([H])[C@]4([H])C([H])([H])C([H])([H])C5=C([H])C(C([H])([H])C([H])([H])[C@]5(C([H])([H])[H])[C@@]4([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]12C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 328.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 328.204
• Heavy Atom Count: 24
• Complexity: 679
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 46.7

Experimental Properties

• LogP: 3.85480
• PSA: 46.67000
• Refractive Index: 168 ° (C=1, CHCl3)
• Boiling Point: 466.9°C at 760 mmHg
• Melting Point: 200C
• Flash Point: 204.4 °C
• Color/Form: White crystalline powder, odorless.
• Solubility: Slightly soluble in hexanol, methanol and toluene
• Density: 1.18